Cas no 1207031-06-8 (methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate)

• Product Name: methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate
• CAS No: 1207031-06-8
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 5394300
• Update Time: 2025-08-05

methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]-2-quinolinecarboxylate
• methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate

• Inchi： 1S/C19H17ClN2O2/c1-11-4-6-14(8-12(11)2)21-17-10-18(19(23)24-3)22-16-7-5-13(20)9-15(16)17/h4-10H,1-3H3,(H,21,22)
• InChI Key： ABOPJCDNEGINET-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(NC2=CC=C(C)C(C)=C2)=CC=1C(OC)=O

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.7±45.0 °C(Predicted)
• pka: 3.77±0.50(Predicted)

Additional information on methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate

Methyl 6-Chloro-4-[(3,4-Dimethylphenyl)Amino]Quinoline-2-Carboxylate: A Comprehensive Overview

Methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate, identified by the CAS number 1207031-06-8, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of a chlorine atom at position 6 and a methyl group at position 2 further enhances its chemical reactivity and biological activity.

The molecular structure of methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate is characterized by a quinoline ring system with substituents that contribute to its unique properties. The amino group attached to the phenyl ring at position 4 introduces additional functionality, making this compound a valuable substrate for further chemical modifications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the field of pharmaceutical chemistry.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. Researchers have explored its ability to act as a precursor for the development of anti-cancer agents. The quinoline core is known for its ability to interact with various biological targets, including protein kinases and other enzymes involved in cellular signaling pathways. By modifying the substituents on the quinoline ring, scientists can fine-tune the compound's bioactivity and selectivity, paving the way for novel therapeutic interventions.

In addition to its pharmaceutical applications, methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this field have demonstrated that such compounds can exhibit desirable electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The introduction of the chlorine atom at position 6 is typically achieved through electrophilic substitution reactions, while the amino group is introduced via reductive amination or similar methods. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production if required.

From an environmental perspective, the synthesis and application of methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate are subject to rigorous safety and sustainability standards. Researchers are actively exploring greener synthetic methods that minimize waste generation and reduce the environmental footprint of chemical manufacturing processes.

In conclusion, methyl 6-chloro-4-[(3,4-dimethylphenyl)amino]quinoline-2-carboxylate (CAS No. 1207031-06-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.